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Compound of Interest

Compound Name: Amthamine dihydrobromide

Cat. No.: B1667265 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides detailed, step-by-step

procedures for the proper disposal of Amthamine dihydrobromide, a selective histamine H2

receptor agonist. Adherence to these protocols is crucial for maintaining a safe laboratory

environment and complying with regulatory standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is essential to handle Amthamine
dihydrobromide with appropriate care. According to safety data sheets, this compound is

classified as harmful and an irritant.

Key Hazards:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE): Always wear the following PPE when handling

Amthamine dihydrobromide:
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Protective gloves

Protective clothing

Eye and face protection[1]

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.[1]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1] In case of spills, absorb the

material with an inert absorbent (e.g., sand, silica gel) and transfer it into an airtight container

for disposal.[1]

Step-by-Step Disposal Procedure
The disposal of Amthamine dihydrobromide and its containers must be treated as hazardous

waste.

Segregation: Keep Amthamine dihydrobromide waste separate from other chemical waste

streams to avoid incompatible reactions. The substance is incompatible with strong oxidizing

agents.[1]

Containerization:

Place solid Amthamine dihydrobromide waste into a clearly labeled, sealed, and

appropriate hazardous waste container.

For solutions, use a labeled, leak-proof container. Given its solubility in water, do not

dispose of it down the drain.[2]

The container must be clearly marked with "Hazardous Waste" and the chemical name:

"Amthamine dihydrobromide".

Licensed Waste Carrier: Arrange for the collection and disposal of the hazardous waste

through a licensed and certified waste disposal carrier.[1] This is a mandatory step to ensure

compliance with local and national environmental regulations.

Packaging for Disposal:
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Ensure the inner packaging containing the chemical is securely sealed before placing it in

any outer packaging for transport by the waste carrier.[1]

Contaminated outer packaging may be recyclable if thoroughly decontaminated;

otherwise, it should also be disposed of as hazardous waste.[1]

Documentation: Maintain a record of the disposal, including the date, quantity of waste, and

the name of the licensed waste carrier.

Chemical and Physical Properties
A summary of Amthamine dihydrobromide's key properties is provided in the table below for

easy reference.

Property Value

CAS Number 142457-00-9

Molecular Formula C₆H₁₁N₃S·2HBr

Molecular Weight 319.06 g/mol

Appearance Solid, off-white

Solubility Soluble in water to 100 mM

Purity ≥99%

Storage Desiccate at -20°C

(Data sourced from multiple references)[2][3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Amthamine dihydrobromide.
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Amthamine Dihydrobromide Disposal Workflow

Start: Amthamine Dihydrobromide Waste Generated

Is the waste properly segregated?

Segregate from incompatible materials (e.g., strong oxidizers)

No

Place in a labeled, sealed hazardous waste container

Yes

Contact licensed hazardous waste carrier

Store waste in a designated, secure area pending pickup

Complete all required disposal documentation

End: Waste properly disposed

Click to download full resolution via product page

Caption: Logical flow for the safe disposal of Amthamine dihydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1667265?utm_src=pdf-custom-synthesis
https://static.cymitquimica.com/products/10/pdf/sds-F554487.pdf
https://www.rndsystems.com/products/amthamine-dihydrobromide_0668
https://www.echemi.com/products/pd180630112166-amthamine-dihydrobromide.html
https://www.benchchem.com/product/b1667265#amthamine-dihydrobromide-proper-disposal-procedures
https://www.benchchem.com/product/b1667265#amthamine-dihydrobromide-proper-disposal-procedures
https://www.benchchem.com/product/b1667265#amthamine-dihydrobromide-proper-disposal-procedures
https://www.benchchem.com/product/b1667265#amthamine-dihydrobromide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667265?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

